Cas no 1228570-33-9 (2-[(1R)-1-aminoethyl]-4-fluoro-phenol)

• Product Name: 2-[(1R)-1-aminoethyl]-4-fluoro-phenol
• CAS No: 1228570-33-9
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 5051018
• PubChem ID: 63369759
• Update Time: 2026-02-28

2-[(1R)-1-aminoethyl]-4-fluoro-phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminoethyl)-4-fluorophenol
• 2-(1-AMINOETHYL)-4-FLUOROPHENOL HCL
• 2-[(1R)-1-aminoethyl]-4-fluoro-phenol
• 2-((1R)-1-AMINOETHYL)-4-FLUOROPHENOL
• SCHEMBL16946696
• CS-0096268
• EN300-1828713
• G74542
• (R)-2-(1-Aminoethyl)-4-fluorophenol
• 2-[(1R)-1-aminoethyl]-4-fluorophenol
• 1228570-33-9
• AKOS012675286

• Inchi： 1S/C8H10FNO/c1-5(10)7-4-6(9)2-3-8(7)11/h2-5,11H,10H2,1H3
• InChI Key： SSNRPTHWRFURQQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)N)O

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2

Additional information on 2-[(1R)-1-aminoethyl]-4-fluoro-phenol

Recent Advances in the Study of 2-[(1R)-1-aminoethyl]-4-fluoro-phenol (CAS: 1228570-33-9)

The compound 2-[(1R)-1-aminoethyl]-4-fluoro-phenol (CAS: 1228570-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral phenolic derivative, characterized by its unique stereochemistry and fluorine substitution, has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological targets. The following sections provide a comprehensive overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-[(1R)-1-aminoethyl]-4-fluoro-phenol, with particular emphasis on its enantioselective preparation. Researchers have developed novel catalytic methods to achieve high yields and enantiomeric purity, which are critical for its application in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques to produce the (R)-enantiomer with >99% ee, significantly improving upon previous synthetic routes. This advancement is expected to facilitate further preclinical evaluations of the compound.

In terms of biological activity, 2-[(1R)-1-aminoethyl]-4-fluoro-phenol has shown promising results as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a selective agonist for dopamine receptors, with implications for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. A recent Nature Communications paper (2024) reported that the compound exhibits high binding affinity for D2-like receptors while minimizing off-target effects, a finding that could pave the way for the development of safer and more effective neurotherapeutics.

Moreover, the fluorinated phenol moiety of this compound has been investigated for its role in enhancing metabolic stability and bioavailability. Comparative pharmacokinetic studies have revealed that the fluorine substitution significantly reduces oxidative metabolism in liver microsomes, thereby extending the compound's half-life in vivo. These properties, combined with its favorable blood-brain barrier permeability, make 2-[(1R)-1-aminoethyl]-4-fluoro-phenol a compelling candidate for central nervous system (CNS)-targeted drug development.

Despite these advancements, challenges remain in the clinical translation of 2-[(1R)-1-aminoethyl]-4-fluoro-phenol. Current research is addressing issues such as dose-dependent toxicity and the need for improved formulation strategies. Collaborative efforts between academic and industrial researchers are underway to optimize the compound's safety profile and evaluate its efficacy in advanced disease models. As the field progresses, this molecule is poised to play a pivotal role in the next generation of CNS therapeutics.